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Compound of Interest

Compound Name: 4-tert-Butyl-2-phenylphenol

Cat. No.: B1605179

An In-Depth Technical Guide to 4-tert-Butyl-2-phenylphenol: Commercial Suppliers, Purity
Grades, and Analytical Characterization

Introduction to 4-tert-Butyl-2-phenylphenol

4-tert-Butyl-2-phenylphenol (CAS No. 577-92-4) is a substituted phenolic compound
characterized by the presence of both a tert-butyl group and a phenyl group on the phenol
backbone. Its chemical structure lends it to a variety of potential applications in organic
synthesis and materials science. For researchers, scientists, and drug development
professionals, understanding the commercial availability, purity, and analytical characterization
of this molecule is paramount for ensuring the reliability and reproducibility of experimental
results. This guide provides a comprehensive overview of these critical aspects.

Commercial Availability and Purity Specifications

The procurement of high-quality chemical reagents is a foundational step in any scientific
investigation. The purity of a starting material can significantly impact reaction outcomes,
biological activity, and the overall validity of a study. Several chemical suppliers offer 4-tert-
Butyl-2-phenylphenol, though the available purity grades can vary.
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Supplier Stated Purity Notes
Alfa Chemistry Not explicitly stated Listed as a product.[1]
] o Provides a platform for various
ChemicalBook Not explicitly stated )
suppliers.[2][3]
Dayang Chem (Hangzhou) 989 Specific purity grade
Co., Ltd. ’ mentioned.
Lists Alfa Aesar (hnow Thermo
ChemNet Not explicitly stated Fisher Scientific) as a supplier.

[4]

It is crucial for researchers to obtain a Certificate of Analysis (CoA) from the supplier for each
batch. The CoA provides detailed information about the purity of the compound, the analytical
methods used for its determination, and the levels of any detected impurities. For applications
in drug development, a purity of 298% is often a minimum requirement, with higher purities
being necessary for more sensitive applications such as in vitro and in vivo studies.

Analytical Methodologies for Purity Assessment

The determination of the purity of 4-tert-Butyl-2-phenylphenol typically relies on
chromatographic techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and
High-Performance Liquid Chromatography (HPLC). These methods allow for the separation
and quantification of the main compound and any impurities.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like
substituted phenols. The gas chromatograph separates the components of a mixture, and the
mass spectrometer provides detailed structural information, allowing for confident identification
and quantification.

Hypothetical GC-MS Protocol for 4-tert-Butyl-2-phenylphenol:

o Sample Preparation: Dissolve a precisely weighed amount of the 4-tert-Butyl-2-
phenylphenol sample in a high-purity solvent such as dichloromethane or methanol.
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» Derivatization (Optional but Recommended): To improve the volatility and chromatographic
peak shape of the phenolic compound, a derivatization step is often employed. Silylation with
an agent like N,O-Bis(trimethylsilyDtrifluoroacetamide (BSTFA) is a common approach.

e GC Conditions:

[e]

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

o

Injector Temperature: 250 °C.

[¢]

Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at a
rate of 15 °C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

[¢]

e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 50 to 400.
o lon Source Temperature: 230 °C.

o Data Analysis: The purity is determined by calculating the area percentage of the main peak
relative to the total area of all detected peaks in the chromatogram.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique suitable for the analysis of a wide range of compounds, including
those that are not sufficiently volatile for GC.

Hypothetical HPLC Protocol for 4-tert-Butyl-2-phenylphenol:

o Sample Preparation: Dissolve a known concentration of the sample in the mobile phase or a
compatible solvent.

e HPLC Conditions:
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o Column: A reverse-phase C18 column is typically suitable for separating phenolic
compounds.

o Mobile Phase: A gradient elution using a mixture of water (often with a small amount of
acid like 0.1% formic acid to improve peak shape) and an organic solvent like acetonitrile
or methanol.

o Flow Rate: 1.0 mL/min.
o Column Temperature: 30 °C.

o Detector: UV detector set to a wavelength where the compound has maximum
absorbance (e.g., around 270-280 nm).

o Data Analysis: Purity is assessed by comparing the peak area of the analyte to that of a
certified reference standard. The area percentage method can also be used for a general
purity assessment.

Purity Analysis Workflow

Sample Preparation Chromatographic Analysis
. Data Interpretation
4-tert-Butyl-2-phenylphenol Sample —#| Dissolve in Solvent | Optional | Derivatization GEMS Ll Gems Analysis N
Purity Calculation Generate CoA
HPLC (Area % or vs. Standard)
{——p HPLC Analysis

Click to download full resolution via product page
Caption: Workflow for purity analysis of 4-tert-Butyl-2-phenylphenol.

The Role of Purity in Scientific Applications

While specific applications of 4-tert-Butyl-2-phenylphenol in drug development are not
extensively documented, the functions of structurally similar compounds, such as 2,4-di-tert-
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butylphenol, provide valuable insights. These related molecules are known for their antioxidant
and anti-inflammatory properties, and they are often investigated for their potential as
therapeutic agents.[5] 4-tert-Butyl-2-phenylphenol, as a substituted phenol, can be
considered a versatile building block in organic synthesis for the creation of more complex
molecules with potential biological activity.[6][7][8]

For instance, in the synthesis of a novel drug candidate, the presence of impurities in a starting
material like 4-tert-Butyl-2-phenylphenol could lead to the formation of unintended side
products. These side products could have their own biological activities or toxicities,
confounding the results of pharmacological assays. Therefore, for applications in medicinal
chemistry and drug discovery, the use of well-characterized, high-purity reagents is non-
negotiable.
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Hypothetical Role in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1605179?utm_src=pdf-body-img
https://www.benchchem.com/product/b1605179?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sources

e 1. Page loading... [guidechem.com]

e 2. 4-TERT-BUTYL-2-PHENYLPHENOL | 577-92-4 [m.chemicalbook.com]

e 3. 4-TERT-BUTYL-2-PHENYLPHENOL | 577-92-4 [amp.chemicalbook.com]

e 4. settek.com [settek.com]

e 5. 2,4 Di Tert Butylphenol (2,4 DTBP) - CAS 96-76-4 | Vinati Organics [vinatiorganics.com]
e 6. news.umich.edu [news.umich.edu]

e 7. 4-Substituted-2-Methoxyphenol: Suitable Building Block to Prepare New Bioactive
Natural-like Hydroxylated Biphenyls - PubMed [pubmed.ncbi.nim.nih.gov]

» 8. Making better medicines with a handful of chemical building blocks | EurekAlert!
[eurekalert.org]

 To cite this document: BenchChem. [Commercial suppliers and purity grades of 4-tert-Butyl-
2-phenylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605179#commercial-suppliers-and-purity-grades-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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